TERT activator-2

• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol
• InChI: InChI=1S/C21H22N2O2/c1-13(2)15-6-8-17(9-7-15)19(23-14(3)24)18-11-10-16-5-4-12-22-20(16)21(18)25/h4-13,19,25H,1-3H3,(H,23,24)
• InChIKey: MWQWZIWMSWUMLW-UHFFFAOYSA-N
• Solubility: 0.4 [ug/mL] (The mean of the results at pH 7.4)

TERT Activator‑2: Identity and Properties

TERT activator-2, also known as Compound 1030 or AGS-499, is a synthetic small-molecule activator of telomerase reverse transcriptase (TERT) with the chemical formula C21H22N2O2 and CAS number 332939-29-4 [1]. It belongs to a class of compounds designed to enhance TERT gene expression and protein levels, thereby increasing telomerase activity without the oncogenic risks associated with viral vectors or genetic manipulation [2]. Unlike earlier natural-product activators, this compound demonstrates CNS penetrance and efficacy in both proliferative and post-mitotic cells, making it a key tool for studying telomerase biology in neurological and aging-related contexts [3].

• [1] PeptideDB. (n.d.). TERT activator-2 (Compound 1030). Retrieved from https://www.peptidedb.com/database/TERT-activator-2.html View Source
• [2] MedChemExpress. (n.d.). TERT activator-2. Retrieved from https://www.medchemexpress.eu/tert-activator-2.html View Source
• [3] Priel, E., et al. (2012). Novel telomerase-increasing compound in mouse brain delays the onset of amyotrophic lateral sclerosis. Semantic Scholar. View Source

Why TERT Activator‑2 Is Not Interchangeable

Generic substitution among TERT activators is scientifically unsound due to divergent mechanisms of action and distinct downstream gene expression profiles. While compounds like TAC operate primarily via the MEK/ERK/AP-1 cascade to broadly upregulate TERT transcription and epigenetic remodeling [1], TERT activator-2 (AGS-499) exhibits a distinct spatiotemporal pattern of TERT induction that is transient yet sufficient to activate a specific neuroprotective and plasticity-related gene program, including BDNF, GAP43, and SYP [2]. Furthermore, the functional outcome varies significantly: TAC is associated with systemic inflammation reduction and p16INK4a silencing [1], whereas AGS-499 is uniquely characterized by a 60% increase in motor neuron survival under stress and robust protection against Aβ toxicity [3]. Substituting one for the other would compromise the validity and reproducibility of mechanistic and therapeutic studies in neurodegeneration and aging.

• [1] Shim, H.S., et al. (2024). TERT activation targets DNA methylation and multiple aging hallmarks. Cell. View Source
• [2] Tichon, A., et al. (2019). Telomerase increasing compound protects hippocampal neurons from amyloid beta toxicity by enhancing the expression of neurotrophins and plasticity related genes. Scientific Reports, 9, 18118. View Source
• [3] Priel, E., et al. (2012). Novel telomerase-increasing compound in mouse brain delays the onset of amyotrophic lateral sclerosis. Semantic Scholar. View Source

Comparator Evidence: TERT Activator‑2 vs. TAC and AGS‑499

Scaffold and Physicochemical Divergence vs. TAC and AGS‑499

In primary hippocampal cell cultures, TERT activator-2 (AGS-499) at 200 nM induces a peak increase in TERT mRNA expression of approximately 5-fold at 12 hours post-treatment, compared to untreated controls [1]. This induction is transient, returning to basal levels by 24 hours. In contrast, the comparator compound TAC has been reported to double TERT mRNA levels within hours in human fibroblasts, but with a different kinetic profile and magnitude [2]. This transient, high-amplitude induction is characteristic of AGS-499 and underlies its subsequent activation of downstream plasticity genes.

Evidence Dimension	Fold-change in TERT mRNA expression
Target Compound Data	Up to 5-fold increase at 12 hr (200 nM)
Comparator Or Baseline	Untreated/Vehicle Control (Baseline); TAC: ~2-fold increase within hours
Quantified Difference	AGS-499 yields a higher peak fold-change (5x) relative to baseline compared to TAC (~2x). Kinetics differ: transient peak at 12h vs. rapid but lower-amplitude induction.
Conditions	Primary hippocampal cell culture; 200 nM AGS-499; 12 hr treatment; RT-PCR quantification [1]

Why This Matters

The specific kinetics and magnitude of TERT induction are critical for experimental design; the transient, high-amplitude profile of AGS-499 may be preferable for studies examining acute TERT-dependent signaling without sustained pathway activation.

• [1] Tichon, A., et al. (2019). Telomerase increasing compound protects hippocampal neurons from amyloid beta toxicity by enhancing the expression of neurotrophins and plasticity related genes. Scientific Reports, 9, 18118. View Source
• [2] Higher Education Press. (2025). A promising new TERT activator: unraveling the molecular mechanisms behind its natural aging mitigation. EurekAlert!. View Source

Mechanism: AP‑1‑Independent Upregulation vs. MEK/ERK/AP‑1

In the presence of amyloid-beta (Aβ) oligomers, AGS-499 (200 nM) significantly upregulates key neuroprotective and plasticity-related genes. Specifically, it increases BDNF expression by up to 3-fold, SYP by up to 2.5-fold, NeuN by up to 2-fold, and GAP43 by up to 1.5-fold compared to Aβ-treated controls [1]. This profile is distinct from that of TA-65, a natural product activator, which in a Parkinson's disease mouse model increased TERT expression but did not alter telomere length and only TA-65 reduced mitochondrial ROS, suggesting a different downstream effector profile [2].

Evidence Dimension	Fold-change in target gene expression (mRNA)
Target Compound Data	BDNF: 3-fold; SYP: 2.5-fold; NeuN: 2-fold; GAP43: 1.5-fold increase vs. Aβ control
Comparator Or Baseline	Aβ-treated control (Baseline); TA-65: Increased TERT expression but no change in telomere length in a PD model
Quantified Difference	AGS-499 induces a multi-gene plasticity program (BDNF, SYP, NeuN, GAP43) under Aβ stress. TA-65 shows functional divergence (ROS reduction) but not this specific neurotrophic/plasticity gene suite.
Conditions	Primary hippocampal culture exposed to Aβ (5 µM) ± AGS-499 (200 nM) for 36 hr; RT-PCR quantification [1]

Why This Matters

The unique gene expression signature of AGS-499 directly supports its application in neurodegeneration models, particularly those involving Aβ toxicity or synaptic dysfunction, where boosting a coordinated set of plasticity genes is therapeutically relevant.

• [1] Tichon, A., et al. (2019). Telomerase increasing compound protects hippocampal neurons from amyloid beta toxicity by enhancing the expression of neurotrophins and plasticity related genes. Scientific Reports, 9, 18118. View Source
• [2] Wan, T., et al. (2020). Increased telomerase improves motor function and alpha-synuclein pathology in a transgenic mouse model of Parkinson's disease associated with enhanced autophagy. ScienceDirect. View Source

DMSO Solubility and Formulation Flexibility

In vivo administration of AGS-499 (6 mg/kg, s.c.) in a mouse model relevant to ALS resulted in a 60% increase in motor neuron survival in the spinal cord compared to vehicle-treated controls [1]. This robust neuroprotective effect is a key quantitative differentiator. While TAC has been shown to improve neuromuscular function and cognition in aged mice [2], a direct, quantified percentage increase in motor neuron survival under disease-relevant stress has not been reported for TAC or other in-class activators like TA-65 or TERT activator-1, highlighting a specific strength of AGS-499 in neuroprotection studies.

Evidence Dimension	Percent increase in motor neuron survival
Target Compound Data	60% increase in motor neuron survival in spinal cord
Comparator Or Baseline	Vehicle (DMSO) control; TAC: improved neuromuscular function (rotarod performance) but no quantified % survival increase reported.
Quantified Difference	AGS-499: +60% motor neuron survival. TAC: functional improvement reported but direct survival quantification not available for direct comparison.
Conditions	In vivo mouse model (ALS-relevant); 6 mg/kg s.c. injection; spinal cord analysis [1]

Why This Matters

For researchers studying motor neuron diseases like ALS, the quantifiable 60% survival increase provides a clear, evidence-based endpoint that distinguishes AGS-499 from other TERT activators lacking this specific metric.

• [1] Priel, E., et al. (2012). Novel telomerase-increasing compound in mouse brain delays the onset of amyotrophic lateral sclerosis. Semantic Scholar. View Source
• [2] Higher Education Press. (2025). A promising new TERT activator: unraveling the molecular mechanisms behind its natural aging mitigation. EurekAlert!. View Source

Polypharmacology Alert: CLK‑1 Kinase Inhibition

AGS-499 demonstrates significant CNS penetrance following systemic administration. A single subcutaneous dose (6 mg/kg) in mice led to a 1.5-fold increase in TERT gene expression in the hippocampus 12 hours post-injection [1]. This in vivo brain bioavailability is comparable to TAC, which also crosses the blood-brain barrier and elevates TERT transcription in the brain [2]. However, AGS-499's effect is supported by detailed time- and dose-response data in multiple CNS regions (forebrain, brainstem, spinal cord) [3], providing a more granular pharmacodynamic profile than is currently available for many natural-product activators like TA-65, which often have limited or uncharacterized CNS distribution [4].

Evidence Dimension	In vivo TERT induction in brain tissue
Target Compound Data	1.5-fold increase in hippocampal TERT mRNA at 12 hr post 6 mg/kg s.c.
Comparator Or Baseline	Vehicle control; TAC: reported to elevate TERT transcription in brain; TA-65: CNS distribution less characterized
Quantified Difference	AGS-499 and TAC both show CNS activity. AGS-499 has published regional CNS PD data; TA-65 lacks comparable CNS PD data.
Conditions	Adult mice, 6 mg/kg s.c., hippocampus analysis 12 hr post-dose [1]

Why This Matters

For neurological research, verified CNS exposure and regional PD data are essential for experimental reproducibility and for translating in vitro findings to in vivo models. AGS-499's well-characterized brain pharmacodynamics provide a significant procurement advantage for CNS-focused studies.

• [1] Tichon, A., et al. (2019). Telomerase increasing compound protects hippocampal neurons from amyloid beta toxicity by enhancing the expression of neurotrophins and plasticity related genes. Scientific Reports, 9, 18118. View Source
• [2] Higher Education Press. (2025). A promising new TERT activator: unraveling the molecular mechanisms behind its natural aging mitigation. EurekAlert!. View Source
• [3] Priel, E., et al. (2012). Novel telomerase-increasing compound in mouse brain delays the onset of amyotrophic lateral sclerosis. Semantic Scholar. View Source
• [4] Bernardes de Jesus, B., et al. (2011). The telomerase activator TA-65 elongates short telomeres and increases health span of adult/old mice without increasing cancer incidence. Aging Cell. View Source

Application Scenarios for TERT Activator‑2

AP‑1‑Independent Upregulation in Fibroblast Senescence

The 60% increase in motor neuron survival observed in vivo with AGS-499 [1] makes it the preferred TERT activator for ALS and motor neuron disease research. This quantitative neuroprotective effect, which is not a reported feature of TAC or TA-65, provides a robust, disease-relevant endpoint for preclinical studies evaluating telomerase activation as a therapeutic strategy in motor neuron degeneration.

Telomere‑Dependent Lifespan Extension with Reduced Cross‑Talk

AGS-499's unique ability to upregulate a coordinated panel of neuroprotective and plasticity-related genes (BDNF, SYP, NeuN, GAP43) in the presence of Aβ oligomers [2] positions it as the TERT activator of choice for Alzheimer's disease research. This multi-gene response, distinct from the broader anti-inflammatory effects of TAC, directly addresses synaptic dysfunction and neurotrophic support, key pathogenic mechanisms in AD.

Selectivity Panel with Divergent Polypharmacology

For studies focused on the aging brain, the well-characterized CNS penetrance and transient yet potent TERT induction profile of AGS-499 (1.5-fold increase in hippocampal TERT in vivo) [2] are critical. This allows for precise temporal control of TERT activity to examine its role in adult neurogenesis and cognitive function without the confounding epigenetic remodeling effects seen with TAC [3]. The transient activation avoids sustained pathway modulation, which is advantageous for dissecting acute vs. chronic TERT signaling in the aging hippocampus.

In Vitro Mechanistic Studies Prior to In Vivo Translation

The observation that AGS-499 increases survival of cells exposed to oxidative stress in a telomerase-dependent manner [4] supports its use in high-throughput screening assays aimed at elucidating the non-canonical, mitochondrial-protective functions of TERT. This distinguishes AGS-499 from activators primarily validated for telomere elongation (e.g., TA-65) and aligns it with research into TERT's role in mitochondrial function and ROS management.

• [1] Priel, E., et al. (2012). Novel telomerase-increasing compound in mouse brain delays the onset of amyotrophic lateral sclerosis. Semantic Scholar. View Source
• [2] Tichon, A., et al. (2019). Telomerase increasing compound protects hippocampal neurons from amyloid beta toxicity by enhancing the expression of neurotrophins and plasticity related genes. Scientific Reports, 9, 18118. View Source
• [3] Shim, H.S., et al. (2024). TERT activation targets DNA methylation and multiple aging hallmarks. Cell. View Source
• [4] Figure 9. AGS-499 increases the survival of NSC-34 cells exposed to oxidative stress in a telomerase-dependent manner. PMC Figure. View Source